![molecular formula C7H4ClNO3 B167295 2-Chloro-5-nitrobenzaldehyde CAS No. 6361-21-3](/img/structure/B167295.png)
2-Chloro-5-nitrobenzaldehyde
Overview
Description
2-Chloro-5-nitrobenzaldehyde is a chemical compound with the molecular formula C7H4ClNO3. It appears as a light yellow to beige-yellow crystalline powder .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom, a nitro group, and an aldehyde group . The molecular weight of the compound is 185.56 .Chemical Reactions Analysis
This compound undergoes condensation reaction with 2-methyl-1-propenylbenzimidazole to yield (E,Z)-2-(2-chloro-5-nitrostyryl)-1-(1-propenyl)benzimidazole. It also reacts with 5-aminopyrazoles to yield symmetrical bis pyrazolo[3,4-]pyridines .Physical And Chemical Properties Analysis
This compound is a light yellow to beige-yellow crystalline powder. It has a melting point range of 74.0-84.0°C . It is recommended to be stored under an inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Chemical Actinometry
2-Nitrobenzaldehyde (2NB), closely related to 2-Chloro-5-nitrobenzaldehyde, has been explored for its use in chemical actinometry. It has been identified as a convenient, photochemically sensitive, and thermally robust actinometer. The research focused on evaluating the quantum efficiencies and molar absorptivities of 2NB in various conditions, including in solution and on water ice, highlighting its utility in photochemical studies in different environments (Galbavy, Ram, & Anastasio, 2010).
Mechanism of Production of Hydroxybenzaldehydes
A study explored the conversion of nitro-2-chlorotropones into m-hydroxybenzaldehydes, maintaining the substituents of the original tropone. One of the conversions involved 2-chloro-5-nitrotropone, which produced 2-chloro-3-hydroxy-6-nitrobenzaldehyde. This research offers insights into the mechanism of such transformations and potential applications in synthetic chemistry (Forbes, Gregory, & Warrell, 1968).
Stereoselective Synthesis
The compound has been used in a one-pot stereoselective synthesis of 2-aminobenzylidene derivatives, showcasing its role in facilitating novel synthetic routes. The study involved using this compound among other halobenzaldehydes, highlighting its versatility in organic synthesis with high yields and stereoselectivity (Xu et al., 2014).
Synthesis of Benzisoxazole Derivatives
Research has also focused on the synthesis of benzisoxazole derivatives using this compound. These derivatives have potential applications in various fields, including pharmaceuticals and materials science. The study provides valuable data on the spectral characteristics and potential applications of the synthesized compounds (Klemm, Klopfenstein, & Nelson, 1982).
Safety and Hazards
Mechanism of Action
Target of Action
2-Chloro-5-nitrobenzaldehyde is a biological material or organic compound that can be used in life science research
Mode of Action
It’s known that benzylic halides, which are structurally similar to this compound, typically react via an sn2 pathway for primary halides and an sn1 pathway for secondary and tertiary halides . These reactions involve the resonance-stabilized carbocation .
Pharmacokinetics
Its lipophilicity and water solubility, which can impact its bioavailability, are mentioned .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For safe handling, it is recommended to use this compound in a well-ventilated place, avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam . It should be stored under nitrogen at -20°C for one month or -80°C for six months .
Biochemical Analysis
Biochemical Properties
2-Chloro-5-nitrobenzaldehyde plays a significant role in various biochemical reactions. It undergoes condensation reactions with compounds such as 2-methyl-1-propenylbenzimidazole to yield products like (E,Z)-2-(2-chloro-5-nitrostyryl)-1-(1-propenyl)benzimidazole . Additionally, it reacts with 5-aminopyrazoles to form symmetrical bis pyrazolo[3,4-]pyridines . These reactions highlight its versatility in forming complex organic structures. The compound interacts with enzymes and proteins involved in these reactions, facilitating the formation of new chemical bonds and structures.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It can influence cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the activity of certain enzymes and proteins, leading to changes in cellular behavior and function . These interactions can result in alterations in cell signaling pathways, impacting processes such as cell growth, differentiation, and apoptosis.
Molecular Mechanism
The molecular mechanism of this compound involves its ability to bind to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. The compound can form covalent bonds with nucleophilic sites on enzymes, thereby inhibiting their activity . This inhibition can disrupt normal cellular processes, leading to various biochemical effects. Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . Long-term exposure to the compound can lead to cumulative effects on cellular function, including potential changes in cell viability and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxicity and can be used to study its biochemical effects without causing significant harm . At higher doses, this compound can induce toxic or adverse effects, including damage to tissues and organs. Threshold effects have been observed, where a certain dosage level leads to a marked increase in toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into different metabolites . These metabolic pathways can influence the compound’s overall biochemical activity and its effects on cellular processes. The compound’s metabolism can also affect metabolic flux and the levels of specific metabolites within cells.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions can influence the compound’s localization and accumulation in different cellular compartments. The transport and distribution of this compound are crucial for understanding its overall biochemical effects and potential therapeutic applications.
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. The compound may be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . This localization can influence the compound’s interactions with biomolecules and its overall biochemical activity.
properties
IUPAC Name |
2-chloro-5-nitrobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFVHWCKUHAEDMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8022240 | |
Record name | 2-Chloro-5-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6361-21-3 | |
Record name | 2-Chloro-5-nitrobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6361-21-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Chloro-5-nitrobenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006361213 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-5-nitrobenzaldehyde | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=129753 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzaldehyde, 2-chloro-5-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Chloro-5-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-5-nitrobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.209 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-CHLORO-5-NITROBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PF4ILL0I3H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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